Cas no 80523-79-1 (4,4'-Dibromobiphenyl-D8)

• Product Name: 4,4'-Dibromobiphenyl-D8
• CAS No: 80523-79-1
• MF: C₁₂H₈Br₂
• MW: 320.049215316772
• CID: 985746
• PubChem ID: 10734421
• Update Time: 2025-08-04

4,4'-Dibromobiphenyl-D8 Chemical and Physical Properties

Names and Identifiers

• 4,4'-dibromodiphenyl-d8
• 4,4'-DibroMobiphenyl-d8
• D97932
• 1-bromo-4-(4-bromo-2,3,5,6-tetradeuteriophenyl)-2,3,5,6-tetradeuteriobenzene
• HY-B1955S
• SCHEMBL2817096
• DTXSID501016849
• 80523-79-1
• CS-0572646
• 4',4-Dibromobiphenyl-d8
• DB-315953
• 4,4'-Dibromobiphenyl-D8

• Inchi： 1S/C12H8Br2/c13-11-5-1-9(2-6-11)10-3-7-12(14)8-4-10/h1-8H/i1D,2D,3D,4D,5D,6D,7D,8D
• InChI Key： HQJQYILBCQPYBI-PGRXLJNUSA-N
• SMILES： BrC1C([2H])=C([2H])C(=C([2H])C=1[2H])C1C([2H])=C([2H])C(=C([2H])C=1[2H])Br

Computed Properties

• Exact Mass: 319.94744g/mol
• Monoisotopic Mass: 317.94949g/mol
• Isotope Atom Count: 8
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 0Ų